Cas no 90280-05-0 (2-Propenoic acid, 2-cyano-3-[(phenylmethyl)thio]-, ethyl ester)

• Product name: 2-Propenoic acid, 2-cyano-3-[(phenylmethyl)thio]-, ethyl ester
• CAS No: 90280-05-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 790249
• PubChem ID: 70514376

2-Propenoic acid, 2-cyano-3-[(phenylmethyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-[(phenylmethyl)thio]-, ethyl ester
• ethyl 3-benzylsulfanyl-2-cyanoprop-2-enoate
• SCHEMBL11108410
• 90280-05-0
• Ethyl 3-(benzylsulfanyl)-2-cyanoprop-2-enoate
• DTXSID80742219

• Inchi： InChI=1S/C13H13NO2S/c1-2-16-13(15)12(8-14)10-17-9-11-6-4-3-5-7-11/h3-7,10H,2,9H2,1H3
• InChI Key： ULZGUEGHSQOBLJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=CSCC1=CC=CC=C1)C#N

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 75.4Ų
• XLogP3: 2.7